(R)-4-Cyano-thiazolidine-3-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (4R)-4-cyano-1,3-thiazolidine-3-carboxylate
• InChI: InChI=1S/C9H14N2O2S/c1-9(2,3)13-8(12)11-6-14-5-7(11)4-10/h7H,5-6H2,1-3H3/t7-/m1/s1
• InChI Key: HTZOKOCBWIYDLT-SSDOTTSWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CSCC1C#N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CSC[C@H]1C#N
• Molecular Formula: C9H14N2O2S
• DSSTOX Substance ID: DTXSID70374109
• Molecular Weight: 214.29 g/mol
• CAS RN: 391248-15-0

Description

“®-4-Cyano-thiazolidine-3-carboxylic acid tert-butyl ester” is a chemical compound. The “tert-butyl ester” part of the name suggests that it is an ester derivative. Esters are a class of organic compounds that are derived from carboxylic acids and alcohols. They are often used in a wide range of applications, including synthetic organic chemistry.

Synthesis Analysis

Tertiary butyl esters find large applications in synthetic organic chemistry. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient and versatile compared to the batch process.

Chemical Reactions Analysis

The ability to selectively transesterify β-keto esters is a useful transformation in organic synthesis. Reactions which are selective for β-keto esters most likely proceed via an enol intermediate. Alternatively, the formation of an acylketene intermediate may also occur.

Scientific Research Applications

Use as a Protecting Group

. . This makes them useful in complex synthesis pathways where protection and deprotection of functional groups are necessary.

Conversion to Other Functional Groups

Tert-butyl esters can be converted to other functional groups. . This allows for the synthesis of a wide range of compounds from a single starting material.

Use in Peptide Synthesis

. This is particularly useful in the synthesis of complex peptides and proteins.

Use in Flow Microreactor Systems

. This process is more efficient, versatile, and sustainable compared to the batch process.

Use in Biocatalytic Processes

.

. .

Safety and Hazards

The safety data sheet for tert-butyl acetoacetate, a related compound, suggests that it is a highly flammable liquid and vapor that causes skin irritation. It’s recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes.

Future Directions

Recent advances in the transesterification of β-keto esters have led to the development of a variety of different approaches. Particular interest has been paid to methodologies with minimal environmental impact. This suggests that future research may continue to focus on developing more efficient and environmentally friendly methods for the synthesis and modification of ester compounds.